Cas no 1805421-11-7 (3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde
• CAS No: 1805421-11-7
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892608
• Update Time: 2025-10-31

3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)5-4(10)1-3(2-13)11-7(5)12(14)15/h1-2,6H
• InChI Key： KNOZEWRZYSUQGC-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde (CAS No. 1805421-11-7)

3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde (CAS No. 1805421-11-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the nitropyridine family, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a carboxaldehyde functional group. These attributes make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and crop protection applications.

The growing interest in 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde is driven by its potential applications in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its role in developing novel antibacterial agents and herbicides, aligning with global trends toward eco-friendly solutions. Its iodo and nitro groups provide reactive sites for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

In the context of pharmaceutical intermediates, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde is often highlighted for its versatility. Its carboxaldehyde moiety serves as a key building block for synthesizing heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent studies have investigated its potential in targeting enzyme inhibitors and receptor modulators, addressing diseases such as cancer and metabolic disorders. This aligns with the increasing demand for precision medicine and personalized therapies.

From an agrochemical perspective, the compound's difluoromethyl group is of particular interest. Fluorinated compounds are known for their enhanced stability and bioavailability, making them ideal candidates for next-generation pesticides and fungicides. As the agricultural sector seeks alternatives to traditional chemicals with environmental concerns, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde offers a promising avenue for innovation.

The synthesis and handling of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde require specialized expertise due to its reactive functional groups. Laboratories working with this compound must adhere to stringent safety protocols to ensure optimal results. Its CAS No. 1805421-11-7 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

In summary, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxaldehyde represents a cutting-edge compound with broad applications in drug discovery and agrochemical development. Its structural complexity and functional diversity make it a focal point for researchers aiming to address pressing global challenges. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of organic synthesis and materials science.